Patuletin
Patuletin
Patuletin belongs to the class of organic compounds known as flavonols. Flavonols are compounds that contain a flavone (2-phenyl-1-benzopyran-4-one) backbone carrying a hydroxyl group at the 3-position. Thus, patuletin is considered to be a flavonoid lipid molecule. Patuletin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, patuletin is primarily located in the cytoplasm. Patuletin can be biosynthesized from quercetagetin. Outside of the human body, patuletin can be found in german camomile, herbs and spices, and spinach. This makes patuletin a potential biomarker for the consumption of these food products.
Patuletin is a trimethoxyflavone that is quercetagetin methylated at position 6. It has a role as a metabolite, an antioxidant, an analgesic, an EC 1.1.1.21 (aldehyde reductase) inhibitor and a lipoxygenase inhibitor. It is a member of flavonols, a pentahydroxyflavone and a monomethoxyflavone. It derives from a quercetagetin.
Patuletin is a trimethoxyflavone that is quercetagetin methylated at position 6. It has a role as a metabolite, an antioxidant, an analgesic, an EC 1.1.1.21 (aldehyde reductase) inhibitor and a lipoxygenase inhibitor. It is a member of flavonols, a pentahydroxyflavone and a monomethoxyflavone. It derives from a quercetagetin.
Brand Name:
Vulcanchem
CAS No.:
519-96-0
VCID:
VC0190373
InChI:
InChI=1S/C16H12O8/c1-23-16-9(19)5-10-11(13(16)21)12(20)14(22)15(24-10)6-2-3-7(17)8(18)4-6/h2-5,17-19,21-22H,1H3
SMILES:
COC1=C(C2=C(C=C1O)OC(=C(C2=O)O)C3=CC(=C(C=C3)O)O)O
Molecular Formula:
C16H12O8
Molecular Weight:
332.26 g/mol
Patuletin
CAS No.: 519-96-0
Natural Products
VCID: VC0190373
Molecular Formula: C16H12O8
Molecular Weight: 332.26 g/mol
CAS No. | 519-96-0 |
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Product Name | Patuletin |
Molecular Formula | C16H12O8 |
Molecular Weight | 332.26 g/mol |
IUPAC Name | 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxychromen-4-one |
Standard InChI | InChI=1S/C16H12O8/c1-23-16-9(19)5-10-11(13(16)21)12(20)14(22)15(24-10)6-2-3-7(17)8(18)4-6/h2-5,17-19,21-22H,1H3 |
Standard InChIKey | JMIFIYIEXODVTO-UHFFFAOYSA-N |
SMILES | COC1=C(C2=C(C=C1O)OC(=C(C2=O)O)C3=CC(=C(C=C3)O)O)O |
Canonical SMILES | COC1=C(C2=C(C=C1O)OC(=C(C2=O)O)C3=CC(=C(C=C3)O)O)O |
Melting Point | 262-264°C |
Physical Description | Solid |
Description | Patuletin belongs to the class of organic compounds known as flavonols. Flavonols are compounds that contain a flavone (2-phenyl-1-benzopyran-4-one) backbone carrying a hydroxyl group at the 3-position. Thus, patuletin is considered to be a flavonoid lipid molecule. Patuletin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, patuletin is primarily located in the cytoplasm. Patuletin can be biosynthesized from quercetagetin. Outside of the human body, patuletin can be found in german camomile, herbs and spices, and spinach. This makes patuletin a potential biomarker for the consumption of these food products. Patuletin is a trimethoxyflavone that is quercetagetin methylated at position 6. It has a role as a metabolite, an antioxidant, an analgesic, an EC 1.1.1.21 (aldehyde reductase) inhibitor and a lipoxygenase inhibitor. It is a member of flavonols, a pentahydroxyflavone and a monomethoxyflavone. It derives from a quercetagetin. |
Synonyms | 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-4H-chromen-4-one patuletin |
PubChem Compound | 5281678 |
Last Modified | Nov 11 2021 |
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